Cas no 124-17-4 (2-(2-Butoxyethoxy)ethyl Acetate)

• Product Name: 2-(2-Butoxyethoxy)ethyl Acetate
• CAS No: 124-17-4
• MF: C₁₀H₂₀O₄
• MW: 204.263403892517
• CID: 36119
• PubChem ID: 87567165
• Update Time: 2026-05-14

2-(2-Butoxyethoxy)ethyl Acetate Chemical and Physical Properties

Names and Identifiers

• Diethylene glycol butylether acetate
• 2-(2-butoxyethoxy)-Ethanol acetate
• 2-(2-Butoxyethoxy)ethyl acetate
• 2-(2-n-Butoxyethoxy)ethyl Acetate
• Diethylene glycol monobutyl ether acetate
• Diethylene Glycol Mono-n-butyl Ether Acetate
• Diglycol Monobutyl Ether Acetate
• Butyl Carbitol Acetate
• n-Butyl Carbitol Acetate
• Diethylene glycol monobutyl ether acetate(DBAC)
• Diethylene glycol monobuthyl ether acetate(DBAC)
• DGBE
• BUTYLDIGLYCOL ACETATE
• Butyldiglycol acetate,DB Acetate,Diethylene glycol monobutyl ether acetate
• Diethyl.glycol-mbutylether acetate
• DIETHYLENE GLYCOL M
• GLYCOL ETHER DB ACETATE: CP
• diethylene glycol monobutyl ether
• Ethanol,2-(2-butoxyethoxy)-, acetate (6CI,7CI,8CI,9CI)
• Butasol V
• Butoxyethoxyethylacetate
• Butyl diethylene glycol acetate
• DE Acetate
• Hykleen 340
• NSC 5175
• NSC 6570
• DBAC
• DB ACETATE
• buteth-2 acetate
• Eastman db acetate
• ektasolvedbacetate
• Butylkarbitolacetat
• Butyldiglocylacetate
• Diethylene glycol mo
• glycoletherdbaceatate
• 2-(2-Butoxyethoxy)ethylacetate
• Diethylene glycol butyl ether acetate
• Diethyleneglycol monobutyl ether acetate
• Ektasolve db acetate
• (2-Butoxyethoxy)ethyl acetate
• 2-(2-Butoxyethoxy)ethyl Acetate

• MDL： MFCD00009458
• Inchi： 1S/C10H20O4/c1-3-4-5-12-6-7-13-8-9-14-10(2)11/h3-9H2,1-2H3
• InChI Key： VXQBJTKSVGFQOL-UHFFFAOYSA-N
• SMILES： CCCCOCCOCCOC(=O)C
• BRN： 1771533

Computed Properties

• Exact Mass: 204.13600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: Colorless liquid, almost odourless.
• Density: 0.978 g/mL at 25 °C(lit.)
• Melting Point: -32°C(lit.)
• Boiling Point: 247°C(lit.)
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Refractive Index: n20/D 1.423(lit.)
• PH: 3-4 (50g/l, H2O, 20℃)
• Solubility: water: soluble65g/L at 20°C
• Water Partition Coefficient: 65 g/L
• Stability/Shelf Life: Stable, but may be light sensitive. Combustible. Incompatible with strong oxidizing agents, acids, strong bases.
• PSA: 44.76000
• LogP: 1.38280
• Sensitiveness: Sensitive to heat and light
• Solubility: 6.5% dissolved in water at 20 ℃; Water dissolved 3.7% in diethylene glycol monobutyl ether acetate. It can dissolve grease, rubber, nitrocellulose, cellulose ether, etc.
• FEMA: 2797

2-(2-Butoxyethoxy)ethyl Acetate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R19;R36/37
• Safety Instruction： S39-S26
• RTECS：KJ9275000
• Hazardous Material Identification：
• Explosive Limit：0.76%, 135°F
• TSCA：Yes
• Risk Phrases：R19; R36/37
• Safety Term：S26;S39

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Solvents

Additional information on 2-(2-Butoxyethoxy)ethyl Acetate

Professional Introduction to 2-(2-Butoxyethoxy)ethyl Acetate (CAS No: 124-17-4)

2-(2-Butoxyethoxy)ethyl Acetate, with the chemical formula C₁₁H₂₂O₄, is a versatile compound widely utilized in the pharmaceutical and chemical industries due to its unique molecular structure and functional properties. This compound, identified by its CAS number 124-17-4, is an ester derivative of butanol and ethanol, featuring a polyether chain that enhances its solubility and reactivity in various applications. Its molecular architecture makes it an excellent solvent and intermediate in the synthesis of fine chemicals, pharmaceuticals, and specialty materials.

The chemical structure of 2-(2-Butoxyethoxy)ethyl Acetate consists of a butyl group linked to an acetoxyethyl chain, which is further extended by a polyether segment. This configuration imparts a high degree of flexibility and stability, making it suitable for diverse industrial processes. The presence of both hydrophobic (butyl) and hydrophilic (polyether) regions allows this compound to act as a effective surfactant and emulsifier, facilitating the dispersion of hydrophobic substances in aqueous media.

In recent years, 2-(2-Butoxyethoxy)ethyl Acetate has garnered significant attention in the field of drug delivery systems. Its ability to form stable micelles and nanoparticles has been leveraged in the development of targeted drug formulations. For instance, studies have demonstrated its potential in enhancing the bioavailability of poorly water-soluble drugs by encapsulating them within polymeric micelles. These micelles can be engineered to release therapeutic agents in a controlled manner, improving treatment efficacy while minimizing side effects.

The pharmaceutical industry has also explored the use of 2-(2-Butoxyethoxy)ethyl Acetate as a solvent in the synthesis of active pharmaceutical ingredients (APIs). Its mild polarity and low toxicity make it an attractive choice for reactions requiring high purity standards. Furthermore, its compatibility with various functional groups allows for seamless integration into complex synthetic pathways. Recent advancements in continuous flow chemistry have highlighted its role in optimizing reaction conditions, leading to more efficient and scalable production processes.

Beyond pharmaceutical applications, 2-(2-Butoxyethoxy)ethyl Acetate finds utility in the cosmetics industry as a carrier for active ingredients. Its emollient properties enhance skin penetration, making it ideal for formulating moisturizers and serums. Additionally, its role as a fragrance enhancer has been noted due to its ability to improve the volatility and stability of aromatic compounds. This dual functionality has led to increased adoption in personal care products where both efficacy and sensory appeal are crucial.

From an environmental perspective, research into greener alternatives has prompted investigations into the biodegradability of 2-(2-Butoxyethoxy)ethyl Acetate. Studies indicate that under certain conditions, this compound can be metabolized by microbial enzymes into less harmful byproducts. This biodegradability profile aligns with the growing demand for sustainable chemical solutions across industries. Efforts are ongoing to optimize its synthesis pathways while maintaining its desirable properties, ensuring minimal environmental impact.

The industrial synthesis of CAS No 124-17-4, or 2-(2-Butoxyethoxy)ethyl Acetate, typically involves the reaction between 1-butanol and ethylene oxide followed by acetylation. Advances in catalytic processes have improved yield and reduced waste generation, enhancing the economic feasibility of large-scale production. These innovations underscore the compound's importance as both a chemical intermediate and a finished product in various sectors.

In conclusion, 2-(2-Butoxyethoxy)ethyl Acetate represents a multifaceted compound with broad applications spanning pharmaceuticals, cosmetics, and industrial chemistry. Its unique structural properties enable diverse functionalities, making it indispensable in modern chemical formulations. As research continues to uncover new uses and optimize production methods, this compound is poised to remain a cornerstone of innovation across multiple industries.